2-(pyrazin-2-yl)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide

• IUPAC Name: 2-pyrazin-2-yl-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C16H15N5O3S2/c17-26(23,24)12-3-1-11(2-4-12)5-6-20-15(22)14-10-25-16(21-14)13-9-18-7-8-19-13/h1-4,7-10H,5-6H2,(H,20,22)(H2,17,23,24)
• InChI Key: QLNWRXURZQOQMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CSC(=N2)C3=NC=CN=C3)S(=O)(=O)N
• Molecular Formula: C16H15N5O3S2
• Molecular Weight: 389.5 g/mol

Description

2-(pyrazin-2-yl)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide, also known as PZQ, is a synthetic compound that has been extensively studied for its potential use as an anti-cancer agent. This compound belongs to the class of thiazoles, which are known for their diverse biological activities.

Scientific Research Applications

Antiproliferative Activities

A study focused on synthesizing a series of pyrazole-sulfonamide derivatives, including structures similar to "2-(pyrazin-2-yl)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide," demonstrated promising broad-spectrum antitumor activity against rat brain tumor cells (C6) and human cervical cancer cells (HeLa). These compounds were found to have comparable activities to commonly used anticancer drugs, indicating their potential as therapeutic agents in cancer treatment (Mert et al., 2014).

Photosynthetic Electron Transport Inhibitors

Research on pyrazole derivatives, including compounds structurally related to "2-(pyrazin-2-yl)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide," has identified them as potential inhibitors of photosynthetic electron transport. These compounds were evaluated for their ability to interfere with the light-driven reduction of ferricyanide by isolated spinach chloroplasts, highlighting their potential use in agricultural applications as herbicides (Vicentini et al., 2005).

Antimicrobial and Anticancer Properties

Novel pyrazole and thienopyrimidine derivatives synthesized from compounds similar to "2-(pyrazin-2-yl)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide" have been evaluated for their antitumor activity. Some of these compounds exhibited remarkable antitumor activity against MCF7 (breast) human cells, suggesting their potential as lead compounds in the development of new anticancer drugs (Aly, 2009).

Antibacterial and Antifungal Evaluation

Research into heterocyclic compounds containing a sulfonamido moiety, akin to "2-(pyrazin-2-yl)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide," has shown that these compounds possess significant antibacterial activity. This activity was observed against various bacterial strains, indicating their potential use as antibacterial agents in medical applications (Azab et al., 2013).